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Compound of Interest

Compound Name: Ammonium bromide-d4

Cat. No.: B12404938

Ammonium Bromide-d4: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for
Ammonium bromide-d4 (ND4Br). While a specific Safety Data Sheet (SDS) for the deuterated
form is not readily available, the properties of Ammonium bromide-d4 are expected to be very
similar to its non-deuterated counterpart, Ammonium bromide (NH4Br).[1] This document
synthesizes available data for Ammonium bromide and presents it as a safety reference for the
handling and use of Ammonium bromide-d4 in a research and development setting.

Chemical and Physical Properties

Ammonium bromide-d4 is the deuterated form of Ammonium bromide, where the four
hydrogen atoms of the ammonium cation are replaced with deuterium.[1] It is a white, odorless
crystalline solid that may turn yellow upon exposure to air.[2][3] It is known to be slightly
hygroscopic, absorbing moisture from the air.[4]
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Property Value References
Chemical Formula NDaBr
CAS Number 12265-06-4
Molecular Weight 101.97 g/mol
White crystalline powder or
Appearance
granules.
Odorless or faint ammonia
Odor
odor.
Melting Point Sublimes at 452 °C / 845.6 °F.
Boiling Point 235 °C /455 °F
Soluble in water and alcohol.
. Freely soluble in acetone and
Solubility . . .
ammonia. Slightly soluble in
ether.
Specific Gravity 2.4 g/lcm3
pH 4.5 - 5.5 (in aqueous solution)

Toxicological Data

Ammonium bromide-d4 is expected to have a similar toxicological profile to Ammonium

bromide. It is considered an irritant and may be harmful if swallowed.

Metric

Species

References

Oral LDso

2700 mg/kg Rat

Acute Effects:

o Eyes: Causes serious eye irritation. Symptoms can include redness, tearing, and burning.

o Skin: Causes skin irritation. May cause redness and itching.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b12404938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

 Inhalation: May cause respiratory irritation. Inhalation of dust can irritate mucous

membranes, leading to coughing and shortness of breath.

 Ingestion: May be harmful if swallowed. Can cause irritation of the mouth and throat, nausea,

and vomiting.

Chronic Effects:

e Prolonged or repeated exposure may cause damage to the central nervous system.

Hazard Identification and Classification

Hazard Class Category Statement References
o May be harmful if
Acute toxicity, oral Category 5
swallowed
Skin o
o Category 2 Causes skin irritation
corrosion/irritation
Serious eye Causes serious eye
o Category 2A/2B o
damage/eye irritation irritation
Specific target organ )
o _ May cause respiratory
toxicity — single Category 3

exposure

irritation

Reproductive toxicity

Category 1B

May damage fertility

or the unborn child

Effects on or via

lactation

May cause harm to

breast-fed children

Specific target organ

Causes damage to

organs through

toxicity — repeated Category 1
prolonged or repeated
exposure
exposure
Experimental Protocols
First Aid Measures
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A standardized first aid protocol is crucial in the event of exposure. The following workflow
outlines the necessary steps.

Exposure Occurs
prosure to Ammonium Bromide-da

Specific Exposure Protocols

| Inhalation: Rinslen?neosjit?]n:[l 5] Eyes: Skin:
Keep at rest in a position comfortable for breathing. [1, 5] Do NOT induce vﬁml’nn 2 Rinse cautiously with water for at least 15 minutes. [3, 5] Wash with plenty of water. [1, 5]
If not breathing, give artificial respiration. [3] Give 2-4 cupfuls of milk or \Eléter 1] Remove contact lenses if present and easy to do. [5] Remove contaminated clothing. [5]
AN - X 7

Immew \‘

Remove from exposure source.
Move to fresh air if inhaled. [9]

T
[Seek immediate medical attention. [9D

Rinse affected area.

Click to download full resolution via product page

Caption: First aid workflow following exposure.

Fire Fighting Measures

Ammonium bromide-d4 is a non-flammable solid. However, when heated to decomposition, it
may emit toxic and corrosive fumes of nitrogen oxides (NOx), ammonia (NHs), and hydrogen
bromide.

» Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.
This includes water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
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» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear to prevent contact with hazardous decomposition products.

Accidental Release Measures

In the event of a spill, a systematic approach should be taken to ensure safety and proper

cleanup.

Initial Response

(Ensure adequate ventilation of the area. [SD

@Vear appropriate personal protective equipment (PPE). [@
. J

4 )

Cleanup F;rocedure

@void generating dust. [ZD

Gweep or vacuum up the spilled material. [2, 9D

v

(Place in a sealed, labeled container for disposal. [2, 5)
. J

4 )

Final Steps
4

@Vash the spill site after material pickup is complete. [1, SD

@ispose of waste according to regulations)
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Caption: Workflow for accidental release cleanup.

Handling and Storage

e Handling: Handle in a well-ventilated area. Wear protective gloves, clothing, and eye
protection. Avoid breathing dust and contact with skin and eyes. Wash hands thoroughly
after handling. Do not eat, drink, or smoke when using this product.

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. It is slightly
hygroscopic and should be protected from moisture. Store away from incompatible materials
such as strong oxidizing agents, acids, and bases.

Stability and Reactivity

o Chemical Stability: Stable under normal conditions. It is hygroscopic and sensitive to air and
light.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases. Contact with acids can produce toxic fumes.

e Hazardous Decomposition Products: When heated to decomposition, it can emit toxic fumes
of nitrogen oxides (NOx), ammonia (NHs), and hydrogen bromide.

Exposure Controls and Personal Protection

e Engineering Controls: Use in a well-ventilated area. Ensure eyewash stations and safety
showers are close to the workstation.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.
o Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.

The following diagram illustrates the logical relationship for selecting appropriate personal
protective equipment.
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é PPE Components

Respiratory Protection
(If dust is present) [14]
B 4

4 Protective Mea3UM Body Protection
e (Lab Coat) [14]

G’ersonal Protective Equipment (PPED

Risk Assessment

-

\\>
Engineering Controls (Gloves) [14]
(e.g., Fume Hood)
- J \ Eye Protection
(Goggles) [14]
.

(Handling Ammonium Bromide-dAD
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Caption: Logic for PPE selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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